Cas no 869343-60-2 (5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-60-2
• MF: C₂₂H₂₂ClN₅OS
• MW: 439.960981845856
• CID: 6285417
• PubChem ID: 16807746
• Update Time: 2025-06-30

5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• AKOS024614892
• F1866-0425
• 5-((2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 869343-60-2
• 5-[(2-chlorophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• Inchi： 1S/C22H22ClN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(17-9-5-6-10-18(17)23)27-13-11-26(12-14-27)16-7-3-2-4-8-16/h2-10,19,29H,11-14H2,1H3
• InChI Key： KDXOGMTVVLRMEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=C(N2C(=NC(C)=N2)S1)O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 439.1233592g/mol
• Monoisotopic Mass: 439.1233592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-60-2)

5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-60-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to a class of molecules characterized by the presence of multiple fused rings, including a triazolo[3,2-b]thiazole core, which is known for its broad spectrum of biological activities.

The structural motif of 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol incorporates several key pharmacophoric elements that contribute to its biological relevance. The triazolo[3,2-b]thiazole scaffold is a privileged structure in drug discovery, exhibiting activities ranging from antiviral to anticancer properties. The presence of a chlorophenyl group at the 5-position and a phenylpiperazine moiety at the 4-position further enhances its potential as a lead compound for therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl substituents may play a crucial role in modulating receptor binding affinity and selectivity. This has opened up new avenues for designing derivatives with improved pharmacokinetic profiles and reduced side effects.

The 1,2,4triazolo[3,2-b][1,3]thiazole core is particularly noteworthy due to its ability to engage in multiple hydrogen bonding interactions with biological targets. This feature is often exploited in the design of kinase inhibitors and other enzyme-targeting agents. The methyl group at the 2-position of the triazole ring adds another layer of structural complexity, which can influence the compound's solubility and metabolic stability.

In terms of synthetic chemistry, the preparation of 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. The introduction of the triazolo[3,2-b]thiazole ring system typically requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes, making it more feasible to produce this compound on a larger scale for preclinical studies.

Current research in this area is focused on exploring the therapeutic potential of derivatives of 5-(2-chlorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Studies have shown promising results in vitro regarding its ability to modulate neurotransmitter receptors such as serotonin and dopamine receptors. These findings are particularly intriguing given the widespread use of phenylpiperazine derivatives in treating neurological disorders.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like 5-(2-chlorophenyl)(4-phenylpiperazin-1-ylmethyl)-2-methyl-triazolo[3'','''b'''][13'thiazol]-6''''''ol (CAS No. 86934360). By leveraging large datasets and predictive models, researchers can now rapidly screen vast libraries of compounds for potential hits. This approach has been instrumental in identifying promising candidates for further optimization and development.

The pharmacokinetic properties of this compound are also under investigation. The balance between lipophilicity and polarizability is critical for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Computational tools such as Quantitative Structure-Affinity Relationship (QSAR) models are being used to predict these properties before experimental validation.

Future directions in the study of 5-(2-chlorophenyl)(4-phenoxy piperazin - 1 - ylmethyl) - 6 - hydroxy - 7 - methyl - 5 - H - triazolo [ 3 , 4 - b ] thiadizine include exploring its role in modulating inflammatory pathways and its potential as an immunomodulatory agent. The triazolo-thiazole scaffold is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production.

In conclusion,5-(chloro pheny l) (phenoxy piperazin - 1 - ylmeth yl) - 6 - hydroxy - 7 - methyl - H-tria zolo [ 3 , 4 b ] thiadizine(CAS No:86934360) represents a significant advancement in medicinal chemistry with its complex structure and diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, further solidifying its importance in drug discovery efforts worldwide.